Cas no 2555-30-8 (7-Hydroxy-4-phenyl-2H-chromen-2-one)

7-Hydroxy-4-phenyl-2H-chromen-2-one structure
2555-30-8 structure
Product Name:7-Hydroxy-4-phenyl-2H-chromen-2-one
CAS No:2555-30-8
MF:C15H10O3
MW:238.238104343414
MDL:MFCD00024080
CID:43164
PubChem ID:5357479
Update Time:2025-04-18

7-Hydroxy-4-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 7-Hydroxy-4-phenylcoumarin
    • 7-Hydroxy-4-phenyl-2H-chromen-2-one
    • 7-hydroxy-4-phenylchromen-2-one
    • 4-phenyl umbelliferone
    • 576468_ALDRICH
    • 7-hydroxy-4-phenyl-2H-1-benzopyran-2-one
    • 7-hydroxy-4-phenyl-2H-2-chromenone
    • AC1NSAV1
    • NSC78474
    • Oprea1_774373
    • PubChem8691
    • AE-562/36406042
    • EN300-05272
    • Z56895673
    • DTXSID10418258
    • CS-0269805
    • 7-Hydroxy-4-phenyl-chromen-2-one
    • FT-0634361
    • J-016044
    • Hydroxy-7, phenyl-4-coumarine
    • 7-Hydroxy-4-phenylcoumarin, 97%
    • BDBM50104891
    • HMS2780A17
    • UNII-L0487H6Q0H
    • SMR000473307
    • L0487H6Q0H
    • A817900
    • AKOS000272732
    • 7-Hydroxy4-phenylcoumarin
    • EU-0005995
    • E85506
    • PD119515
    • MFCD00024080
    • 2H-1-Benzopyran-2-one, 7-hydroxy-4-phenyl-
    • SR-01000442812
    • 4-Phenyl-7-hydroxycoumarin
    • 2555-30-8
    • cid_5357479
    • 4-Phenylumbelliferone
    • VS-14037
    • Q27282538
    • IVJMJRRORVMRJJ-UHFFFAOYSA-N
    • NSC-78474
    • CHEMBL325841
    • SR-01000442812-1
    • 7-hydroxy-4-phenylcoumarin 97
    • 2H-1-benzopyran-2-one, 7-hydroxy-4-phenyl
    • SCHEMBL2987658
    • Coumarin derivative, 3c
    • MLS001143868
    • STK395218
    • BBL037279
    • MDL: MFCD00024080
    • Inchi: 1S/C15H10O3/c16-11-6-7-12-13(10-4-2-1-3-5-10)9-15(17)18-14(12)8-11/h1-9,16H
    • InChI Key: IVJMJRRORVMRJJ-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C2C=CC=CC=2)C2C=CC(=CC1=2)O)=O

Computed Properties

  • Exact Mass: 238.063
  • Monoisotopic Mass: 238.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.34
  • Melting Point: 248-252 °C (lit.)
  • Boiling Point: 458.3°Cat760mmHg
  • Flash Point: 203.3°C
  • Refractive Index: 1.666
  • PSA: 46.53
  • LogP: 3.16560
  • Solubility: Not determined

7-Hydroxy-4-phenyl-2H-chromen-2-one Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 34-36/37/38
  • Safety Instruction: 26-27-36/37/39-37/39-45
  • Hazardous Material Identification: C Xi
  • Risk Phrases:R34

7-Hydroxy-4-phenyl-2H-chromen-2-one Pricemore >>

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Chemenu
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abcr
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TRC
B433943-50mg
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SHENG KE LU SI SHENG WU JI SHU
sc-233682-1 g
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¥301.00 2023-07-11
Enamine
EN300-05272-0.05g
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